2,4-dichloro-N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[[1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl]methyl]benzamide
• InChI: InChI=1S/C18H15Cl2FN2O2/c19-12-1-6-15(16(20)8-12)18(25)22-9-11-7-17(24)23(10-11)14-4-2-13(21)3-5-14/h1-6,8,11H,7,9-10H2,(H,22,25)
• InChI Key: ARMCBTCAYQRCQQ-UHFFFAOYSA-N
• Canonical SMILES: C1C(CN(C1=O)C2=CC=C(C=C2)F)CNC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C18H15Cl2FN2O2
• Molecular Weight: 381.2 g/mol
• CAS No.: 954596-76-0

Description

2,4-dichloro-N-((1-(4-fluorophenyl)-5-oxopyrrolidin-3-yl)methyl)benzamide is a useful research compound. Its molecular formula is C18H15Cl2FN2O2 and its molecular weight is 381.23. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Pharmacokinetics and Metabolism

Studies on compounds with structural similarities, such as benzamides and fluorophenyl derivatives, often focus on their pharmacokinetics and metabolism. For instance, the disposition and metabolism of certain orexin receptor antagonists and B-cell lymphoma-2 inhibitors have been extensively studied. These investigations typically involve determining how such compounds are absorbed, distributed, metabolized, and excreted in the human body. Key findings include the identification of major metabolic pathways, such as oxidation and glucuronidation, and the elucidation of principal metabolites in excreta. These studies are crucial for understanding the drug's efficacy and safety profile (C. Renzulli et al., 2011; Hong Liu et al., 2017).

Toxicology and Environmental Exposure

Research on the toxicological profiles and environmental exposure of related compounds, such as organophosphorus and pyrethroid pesticides, is significant for public health. These studies assess the extent of human exposure to these chemicals, potential health risks, and the environmental persistence of the compounds. Findings contribute to the development of safety regulations and guidelines for the use of these chemicals to minimize adverse health impacts (Kateryna Babina et al., 2012).

Radiolabeled Compounds for Diagnostic Use

Compounds with benzamide structures are also explored for their utility in medical diagnostics, particularly in imaging studies such as positron emission tomography (PET) and single-photon emission computed tomography (SPECT). These compounds can be radiolabeled to study various diseases, including cancer and neurological disorders, providing insights into disease mechanisms and aiding in the development of novel therapeutic approaches (L. Maffioli et al., 1994).

Mechanism of Action

The exact mechanism of action would depend on the specific targets of the compound in the body. These could be enzymes, receptors, or other proteins. The compound would interact with these targets, leading to changes in their function. This could affect various biochemical pathways, leading to downstream effects at the molecular and cellular level .

The pharmacokinetics of the compound, including its absorption, distribution, metabolism, and excretion (ADME), would influence its bioavailability and efficacy. Factors such as the compound’s solubility, stability, and the presence of transport proteins could affect these processes .

Environmental factors such as pH, temperature, and the presence of other compounds could also influence the compound’s action, efficacy, and stability .